Cas no 865-05-4 (Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium)

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium structure
865-05-4 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium
CAS No:865-05-4
MF:C21H28N7O14P2
MW:664.433
CID:2058892
PubChem ID:5893
Update Time:2023-10-31

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Chemical and Physical Properties

Names and Identifiers

    • beta-NAD(+)
    • beta-NAD+
    • beta-NADP+
    • NAD(+)
    • NAD(1+)
    • NAD+
    • NADP+
    • NAD ion(1+)
    • NAD cation
    • Pyridinium, 3-carbamoyl-1-β-D-ribofuranosyl-, 5'→5'-ester with adenosine 5'-(trihydrogen pyrophosphate) (8CI)
    • Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium
    • KBio2_001453
    • 865-05-4
    • 1-[5-O-[(5'-Adenylyloxy)phosphonyl]-beta-D-ribofuranosyl]-3-(aminocarbonyl)pyridinium
    • KBio2_006589
    • IDI1_000189
    • SR-05000001677-3
    • Q26987253
    • Adenine-nicotinamide dinucleotide
    • BAWFJGJZGIEFAR-NNYOXOHSSA-O
    • C21H27N7O14P2
    • SCHEMBL14478781
    • Adenosine 5'-(trihydrogen diphosphate), P'?5'-ester with 3-(aminocarbonyl)-1-.beta.-D-ribofuranosylpyridinium, inner salt
    • CHEMBL3039307
    • TXE
    • [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
    • KBio2_004021
    • diphosphopyridine nucleotide
    • adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
    • Spectrum3_000511
    • BSPBio_002061
    • BSPBio_000722
    • NINDS_000189
    • BPBio1_000796
    • 151411-04-0
    • [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
    • 65085-09-8
    • Spectrum4_000065
    • PD062453
    • Nicotinamide adenine dinucleotide (NAD+)
    • Prestwick3_000741
    • KBio1_000189
    • Spectrum5_001291
    • SR-05000001677
    • KBioGR_000589
    • BRD-A11132253-001-01-7
    • D00002
    • SPBio_001012
    • bmse000053
    • CHEBI:15846
    • beta-nicotinamide adenine dinucleotide
    • Nicotinamide-Adenine-Dinucleotide
    • 53-84-9
    • SR-05000001677-1
    • 9JM
    • DivK1c_000189
    • Nadide (JAN/USAN/INN)
    • COZYMASE
    • 121053-11-0
    • KBio3_001561
    • NAD cation
    • Spectrum2_001056
    • codehydrogenase
    • C21-H27-N7-O14-P2
    • nicotinamide adenine dinucleotide
    • [[(2r,3s,4r,5r)-5-[(3r)-3-Aminocarbonyl-3,4-Dihydro-2h-Pyridin-1-Yl]-3,4-Bis(Oxidanyl)oxolan-2-Yl]methoxy-Oxidanidyl-Phosphoryl] [(2r,3s,4r,5r)-5-(6-Aminopurin-9-Yl)-3,4-Bis(Oxidanyl)oxolan-2-Yl]methyl Phosphate
    • Spectrum_000973
    • Nadide [USAN:BAN:INN:JAN]
    • Nicotinamide-adenine dinucleotide
    • C00003
    • NAJ
    • KBioSS_001453
    • Adenosine 5'-(trihydrogen diphosphate), 5'.fwdarw.5'-ester with 3-(aminocarbonyl)-1-.beta.-D-ribofuranosylpyridinium hydroxide, inner salt
    • nadide
    • NAD ion(1+)
    • Inchi: InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/p+1/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
    • InChI Key: BAWFJGJZGIEFAR-NNYOXOHSSA-O
    • SMILES: O=P(O)(OP(O)(OC[C@@H]1[C@@H](O)[C@@H](O)[C@@H](O1)N2C=NC3=C(N=CN=C32)N)=O)OC[C@H]4O[C@H]([C@@H]([C@@H]4O)O)[N+]5=CC=CC(C(N)=O)=C5

Computed Properties

  • Exact Mass: 664.11694759g/mol
  • Monoisotopic Mass: 664.11694759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 11
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.9
  • Topological Polar Surface Area: 318Ų

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Production Method

Production Method 1

Reaction Conditions
1.1R:MgCl2, R:HEPES, R:NaCl, C:Cu, C:Cu2O, S:H2O, rt; 7.2 atm
Reference
Versatile Three-Dimensional Porous Cu@Cu2O Aerogel Networks as Electrocatalysts and Mimicking Peroxidases
By Ling, Pinghua et al, Angewandte Chemie, 2018, 57(23), 6819-6824

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Raw materials

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Preparation Products

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Related Literature

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